Cas no 1260889-94-8 (2-Bromo-3-hydroxybenzoic acid ethyl ester)

• Product Name: 2-Bromo-3-hydroxybenzoic acid ethyl ester
• CAS No: 1260889-94-8
• MF: C₉H₉BrO₃
• MW: 245.069962263107
• CID: 4583431
• Update Time: 2025-06-08

2-Bromo-3-hydroxybenzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-3-hydroxy-, ethyl ester
• 2-Bromo-3-hydroxybenzoic acid ethyl ester

• Inchi： 1S/C9H9BrO3/c1-2-13-9(12)6-4-3-5-7(11)8(6)10/h3-5,11H,2H2,1H3
• InChI Key： OSCVFQZMFHWWCM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(O)=C1Br

Additional information on 2-Bromo-3-hydroxybenzoic acid ethyl ester

Introduction to 2-Bromo-3-hydroxybenzoic acid ethyl ester (CAS No: 1260889-94-8)

2-Bromo-3-hydroxybenzoic acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No) 1260889-94-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzoic acid derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both bromine and hydroxyl substituents, make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The molecular structure of 2-Bromo-3-hydroxybenzoic acid ethyl ester consists of a benzene ring substituted with a bromine atom at the 2-position and a hydroxyl group at the 3-position, esterified with an ethyl group. This configuration imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological interactions. The bromine atom, in particular, serves as a versatile handle for further functionalization, while the hydroxyl group can participate in hydrogen bonding interactions, enhancing its solubility and binding affinity.

In recent years, there has been growing interest in benzoic acid derivatives due to their potential as pharmacophores in drug discovery. 2-Bromo-3-hydroxybenzoic acid ethyl ester has emerged as a promising scaffold for developing novel therapeutic agents. Its ability to undergo various chemical transformations makes it a valuable building block for synthesizing more complex molecules with tailored biological activities. Researchers have been exploring its utility in designing inhibitors targeting various enzymatic pathways and receptors relevant to human health.

One of the most compelling aspects of 2-Bromo-3-hydroxybenzoic acid ethyl ester is its potential application in the development of anticancer agents. Benzoic acid derivatives have shown promise in disrupting cancer cell proliferation and inducing apoptosis. The bromine substituent facilitates cross-coupling reactions, such as Suzuki-Miyaura coupling, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). Additionally, the hydroxyl group can be modified to introduce other functional groups, further diversifying the chemical space for drug discovery.

The pharmaceutical industry has been particularly interested in compounds that can modulate inflammatory pathways. 2-Bromo-3-hydroxybenzoic acid ethyl ester has been investigated for its potential anti-inflammatory properties. Studies suggest that benzoic acid derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of this compound may allow it to interact with these enzymes effectively, thereby reducing inflammatory responses. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In addition to its applications in oncology and inflammation research, 2-Bromo-3-hydroxybenzoic acid ethyl ester has shown promise in antimicrobial studies. The combination of a bromine atom and a hydroxyl group creates a molecular framework that can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary experiments have demonstrated its efficacy against certain bacterial strains, making it a candidate for developing novel antimicrobial agents. The growing threat of antibiotic-resistant bacteria underscores the need for innovative therapeutic strategies, and compounds like this one offer hope for addressing this challenge.

The synthesis of 2-Bromo-3-hydroxybenzoic acid ethyl ester involves well-established organic chemistry techniques that highlight its accessibility as a research tool. Starting from commercially available precursors such as 3-bromobenzoic acid, the hydroxyl group can be introduced through nucleophilic substitution or oxidation-reduction reactions. The subsequent esterification step can be achieved using standard esterification protocols involving carboxylic acids and alcohols under acidic conditions. These synthetic routes are scalable and amenable to modifications, allowing researchers to tailor the compound's structure for specific applications.

The versatility of 2-Bromo-3-hydroxybenzoic acid ethyl ester extends beyond pharmaceutical applications. It has found utility in materials science as well, particularly in the synthesis of organic electronic materials such as organic semiconductors and light-emitting diodes (OLEDs). The presence of both bromine and hydroxyl groups makes it an excellent candidate for polymerization reactions or as a monomer in designing novel materials with enhanced electronic properties. The growing demand for sustainable and efficient electronic devices underscores the importance of such versatile building blocks.

In conclusion, 2-Bromo-3-hydroxybenzoic acid ethyl ester (CAS No: 1260889-94-8) is a multifaceted compound with significant potential across multiple domains of science and technology. Its structural features enable diverse chemical transformations, making it a valuable intermediate in drug development, while its biological activities position it as a candidate for treating various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.